Cas no 1153329-93-1 (3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid)

• Product Name: 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• CAS No: 1153329-93-1
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 6584817
• PubChem ID: 43670351
• Update Time: 2025-11-01

3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1153329-93-1
• 3-[3-(trifluoromethyl)pyrazol-1-yl]butanoic acid
• CS-0256738
• 3-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)butanoic acid
• AKOS009860827
• EN300-651339
• 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• MFCD12115670

• Inchi： 1S/C8H9F3N2O2/c1-5(4-7(14)15)13-3-2-6(12-13)8(9,10)11/h2-3,5H,4H2,1H3,(H,14,15)
• InChI Key： OWRBXDUQRMCGBL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C(C)CC(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid

Comprehensive Overview of 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid (CAS No. 1153329-93-1)

3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1153329-93-1, ensures precise identification in scientific databases and regulatory documentation.

In recent years, the demand for fluorinated compounds like 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for drug discovery, especially in developing anti-inflammatory and antimicrobial agents. The compound's trifluoromethyl group is a key feature, as it often improves lipophilicity and binding affinity to target proteins.

The synthesis of 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility has made it a focal point in medicinal chemistry and material science.

From an environmental perspective, the compound's biodegradability and low toxicity profile are increasingly relevant. As sustainability becomes a priority in chemical manufacturing, 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is being evaluated for greener synthesis routes, such as catalytic processes and solvent-free reactions. These advancements align with global trends toward green chemistry and reduced carbon footprints.

In the agrochemical sector, this compound's derivatives are explored for their potential as pesticide intermediates or plant growth regulators. The trifluoromethyl group enhances the bioactivity of agrochemicals, making them more effective at lower doses. This aligns with the industry's shift toward precision agriculture and sustainable pest management.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid and ensuring purity. Quality control is paramount, as impurities can affect downstream applications. Regulatory compliance, including REACH and FDA guidelines, further underscores the need for rigorous testing.

Future research directions may explore the compound's utility in covalent organic frameworks (COFs) or drug-delivery systems. Its compatibility with click chemistry and other modular synthesis approaches could unlock new functionalities. As the scientific community continues to investigate fluorine-containing compounds, 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is poised to remain a key player in innovation.